Cas no 31733-58-1 (Benzeneacetamide, 4-amino-N-(phenylmethyl)-)

Benzeneacetamide, 4-amino-N-(phenylmethyl)- structure
31733-58-1 structure
Product Name:Benzeneacetamide, 4-amino-N-(phenylmethyl)-
CAS No:31733-58-1
MF:C15H16N2O
MW:240.300343513489
CID:1448304
PubChem ID:20112348
Update Time:2025-04-20

Benzeneacetamide, 4-amino-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide, 4-amino-N-(phenylmethyl)-
    • 31733-58-1
    • SCHEMBL6962953
    • AKOS000150542
    • 2-(4-AMINOPHENYL)-N-BENZYLACETAMIDE
    • Inchi: 1S/C15H16N2O/c16-14-8-6-12(7-9-14)10-15(18)17-11-13-4-2-1-3-5-13/h1-9H,10-11,16H2,(H,17,18)
    • InChI Key: OUIHBOMOUPBFPP-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC(=CC=1)N)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 240.12638
  • Monoisotopic Mass: 240.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12
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